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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the FAN7602 Green Current Mode PWM Controller. It is intended for researchers,

scientists, and drug development professionals who may be using equipment with this

component and encountering startup issues.

Frequently Asked Questions (FAQs)
Q1: What is the normal startup sequence for the FAN7602?

A1: The FAN7602 undergoes a specific sequence to begin switching. First, the internal high-

voltage start-up circuit charges the Vcc capacitor.[1] When the Vcc voltage reaches the start

threshold (typically 12V), the internal soft-start function begins.[1] The device then starts

switching, and the soft-start procedure gradually increases the pulse width of the output signal

to prevent output voltage overshoot.[2]

Q2: What are the key voltage thresholds I should be aware of during startup?

A2: The primary voltage thresholds are the Vcc start and stop voltages. The controller initiates

startup when Vcc reaches the start threshold (Vth(start)) and will shut down if Vcc drops below
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the stop threshold (Vth(stop)). There is a built-in hysteresis to prevent intermittent operation.

Q3: What happens if a fault condition is detected during operation?

A3: The FAN7602 includes several protection features, such as Overload Protection (OLP),

Over-Voltage Protection (OVP), and a latch protection mechanism.[3] If a severe fault occurs,

the latch protection may be triggered, which will shut down the controller. To restart the IC, the

Vcc voltage must be lowered below the latch protection reset voltage (typically 5V).[4]

Troubleshooting Guides
Issue 1: The FAN7602 does not start up at all (No output
pulses).
This is characterized by a complete lack of switching activity at the OUT pin.

Possible Causes and Solutions

Possible Cause Recommended Action

Insufficient Vcc Voltage
The Vcc voltage is not reaching the start

threshold (Vth(start)).

Under-Voltage Lockout (UVLO) is active
The Vcc voltage is below the minimum

operating level.

Latch Protection Activated
A persistent fault condition has caused the IC to

latch off.

Shorted Output
A short circuit on the power supply's output is

preventing startup.

Experimental Protocol: Diagnosing No Startup

Vcc Voltage Measurement:

Objective: To verify that the Vcc pin is reaching the start threshold voltage.

Methodology:
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1. Ensure all high-voltage sources are disconnected and safety precautions are taken.

2. Connect an oscilloscope probe to Pin 6 (Vcc) and a ground probe to Pin 4 (GND) of the

FAN7602.[5][6][7]

3. Apply input power to the circuit.

4. Observe the voltage waveform on the oscilloscope. The voltage should ramp up.

Compare the peak voltage reached with the Vcc Start Threshold Voltage specified in the

table below.

5. If the voltage does not reach the start threshold, investigate the startup power supply

circuit providing voltage to Vcc.

OUT Pin Activity Check:

Objective: To check for any switching activity at the gate drive output.

Methodology:

1. With power off, connect an oscilloscope probe to Pin 5 (OUT) and a ground probe to Pin

4 (GND).[5][6][7]

2. Apply input power.

3. Look for any pulse signals on the oscilloscope. Even brief pulses can indicate an

attempt to start.

Latch Protection Reset:

Objective: To manually reset the latch protection.

Methodology:

1. Disconnect the main AC power source.

2. Discharge the main bulk capacitor and the Vcc capacitor to ensure the Vcc voltage

drops below 5V.[4] This can be done by waiting for a sufficient amount of time or by
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carefully using a suitable discharge resistor.

3. Reconnect the AC power and observe if the controller attempts to start.

Issue 2: The FAN7602 attempts to start, but shuts down
repeatedly (Vcc oscillation).
This is often seen as a "hiccup" mode, where the Vcc voltage rises and falls, and short bursts

of output pulses may be observed.

Possible Causes and Solutions

Possible Cause Recommended Action

Overload Condition
The output load is drawing excessive current,

triggering the Overload Protection (OLP).

Problem with the Vcc supply

The auxiliary winding or bootstrap circuit that

supplies Vcc during operation is not providing

enough voltage or current.

Incorrect Soft-Start Capacitor
The soft-start timing is incorrect, potentially

leading to protection trips.

Feedback Loop Issue
The feedback circuit is not regulating the output

voltage correctly, causing Vcc to drop.

Experimental Protocol: Diagnosing Vcc Oscillation

Vcc and OUT Pin Waveform Analysis:

Objective: To observe the relationship between the Vcc voltage and the output pulses.

Methodology:

1. Simultaneously monitor Pin 6 (Vcc) and Pin 5 (OUT) with a two-channel oscilloscope.

2. Observe the Vcc waveform. In a hiccup mode, you will see it repeatedly ramp up to the

start threshold and then fall to the stop threshold.
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3. Observe the OUT pin. You should see bursts of pulses that coincide with the periods

when Vcc is above the stop threshold.

Load Disconnection Test:

Objective: To determine if the issue is load-related.

Methodology:

1. Disconnect the main load from the power supply's output.

2. Power on the circuit and observe the Vcc and OUT pin behavior.

3. If the controller starts up and operates normally with no load, the issue is likely an

overload or a short circuit in the load.

Feedback Circuit Verification:

Objective: To test the integrity of the feedback loop.

Methodology:

1. This is an advanced procedure and should be performed with caution.

2. If possible, disconnect the existing feedback network from the FAN7602's CS/FB pin.

3. Use an external variable DC power supply to inject a stable voltage into the feedback

pin to simulate a specific output voltage condition.

4. Observe if the controller's output duty cycle responds as expected to changes in the

injected feedback voltage.

Quantitative Data Summary
The following tables provide key operational parameters for the FAN7602.

Table 1: Startup and UVLO Specifications

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#fan7602-technical-support-center-troubleshooting-startup-failures
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#fan7602-technical-support-center-troubleshooting-startup-failures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Symbol Min Typ Max Unit

Vcc Start

Threshold

Voltage

Vth(start) 11 12 13 V

Vcc Stop

Threshold

Voltage

Vth(stop) 7 8 9 V

UVLO

Hysteresis
HY(uvlo) 3.6 4 4.4 V

Vstr Start-up

Current
Istr 0.7 1 1.4 mA

Data sourced from the FAN7602 datasheet.[8]

Table 2: Protection and Soft-Start Specifications

Parameter Symbol Min Typ Max Unit

Latch

Protection

Voltage

Vlatch - 4 - V

Latch Reset

Vcc Voltage
- - - 5 V

Soft-Start

Time
Tss 5 10 15 ms

Overload

Protection

Time

Tolp 20 22 24 ms

Data sourced from the FAN7602 datasheet.[8]
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Caption: FAN7602 startup and UVLO decision workflow.
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Caption: Diagnostic workflow for FAN7602 startup failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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